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Cat. No.: B15484449

A deep dive into the synthesis, structure, and properties of newly discovered binary and ternary
cerium-indium intermetallic compounds, offering a comprehensive resource for researchers
and materials scientists.

Cerium-indium (Ce-In) intermetallic compounds are a fascinating class of materials exhibiting a
rich variety of physical phenomena, from complex magnetic ordering to unconventional
superconductivity. The interplay between the localized 4f electron of cerium and the conduction
electrons gives rise to emergent properties that are highly sensitive to composition, structure,
and external parameters like pressure and magnetic field. This technical guide provides a
comprehensive overview of recently discovered and key cerium-indium intermetallic
compounds, detailing their synthesis, crystal structure, and physical properties.

Binary Cerium-Indium Compounds: A Foundation
for Complexity

The Ce-In binary phase diagram reveals the existence of several stable intermetallic
compounds. Recent research has focused on elucidating their precise crystal structures and
characterizing their physical properties.

Table 1: Crystallographic Data of Known Binary Ce-In Compounds
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Crystal Structure Lattice Parameters
Compound Space Group

Type (A)
Ceslin AuCus Pm-3m a=4.688
Cezln NizIn P6s/mmc a=5.23,¢c=6.83
Celnz Calnz P63/mmc a=514,c=8.24
Celns AuCus Pm-3m a=4.688

Not yet full
Ceslns Y ) Y

determined

Data compiled from multiple sources.

The Heavy-Fermion Antiferromagnet: Celns

Among the binary compounds, Celns has been extensively studied. It crystallizes in the cubic
AuCus-type structure. At ambient pressure, Celns exhibits antiferromagnetic ordering at a Néel
temperature (TN) of 10.1 K. The application of hydrostatic pressure suppresses this magnetic
order, and interestingly, induces a dome of unconventional superconductivity with a maximum
critical temperature (Tc) of about 0.2 K near the critical pressure where magnetism vanishes.
This behavior is a hallmark of heavy-fermion systems, where strong electronic correlations lead
to massively enhanced effective electron masses.

Other Binary Phases: Cesln and Cezln

Cesln also adopts the cubic AuCus-type structure, while CezIn crystallizes in the hexagonal
NizIn-type structure. The physical properties of these compounds are less explored compared
to Celns, presenting an open field for further investigation into their magnetic and electronic
behaviors. Information regarding the crystal structure and properties of Ceslns and Celnz
remains limited, highlighting the need for further research to complete the understanding of the
Ce-In binary system.

The Frontier of Discovery: Novel Ternary Cerium-
Indium Intermetallic Compounds
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The introduction of a third element into the Ce-In system opens up a vast compositional space
for the discovery of new materials with tailored properties. Researchers are actively exploring
ternary systems with transition metals and p-block elements, leading to the identification of
novel compounds with unique crystal structures and physical phenomena.

Table 2: Properties of Selected Novel Ternary Ce-In Compounds

. Key Physical
Compound Synthesis Method Crystal Structure .
Properties
) Ferromagnetic (TC =
Cez2PdzIn Arc Melting MozFeB2-type
4.5 K)
Ce2Nizln Arc Melting MozFeB2-type Pauli Paramagnet
CesInN Solid-state reaction Perovskite-type Antiferromagnetic

The CezTzIn (T = Ni, Pd) Series: Tuning Magnetism

A notable example of a ternary system is the CezNi(2x)Pd(2(1-x))In series. The end members,
CezPdzIn and CezNizln, both crystallize in the MozFeB2-type structure. However, their magnetic
properties are strikingly different. Cez2PdzIn is a ferromagnet with a Curie temperature (TC) of
approximately 4.5 K, while CezNizIn is a Pauli paramagnet, exhibiting temperature-independent
magnetic susceptibility. This stark contrast highlights the profound influence of the transition
metal element on the magnetic ground state of these ternary compounds.

Experimental Protocols: Synthesizing Cerium-
Indium Intermetallics

The synthesis of high-quality single crystals and polycrystalline samples is crucial for the
accurate characterization of their intrinsic properties. Two primary methods are employed for
the synthesis of Ce-In intermetallic compounds: arc melting and flux growth.

Arc Melting

This technique is widely used for the synthesis of polycrystalline samples of intermetallic
compounds, particularly those with high melting points.
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Arc melting synthesis workflow for polycrystalline Ce-In intermetallics.

Methodology:

Starting Materials: High-purity (typically >99.9%) cerium, indium, and the desired ternary
element are used as starting materials.

Stoichiometric Weighing: The elements are weighed in the desired stoichiometric ratios.

Pelletizing: The elemental powders are often pressed into a pellet to ensure good initial
contact.

Arc Melting: The pellet is placed on a water-cooled copper hearth inside a vacuum-sealed
arc furnace. The chamber is evacuated to a high vacuum and then backfilled with a high-
purity inert gas, such as argon. An electric arc is struck between a non-consumable tungsten
electrode and the sample, melting the constituents.

Homogenization: The resulting button-like ingot is typically flipped and remelted several
times to ensure homogeneity.

Flux Growth

The flux growth method is particularly effective for synthesizing high-quality single crystals of
intermetallic compounds, often at temperatures lower than their melting points.

Flux growth workflow for single crystal synthesis of Ce-In intermetallics.

Methodology:

o Component Mixing: The constituent elements (Ce, In, and a ternary element) are mixed with
a large excess of a low-melting-point metal, which acts as a solvent or "flux.” Indium itself
can often be used as a self-flux.

o Encapsulation: The mixture is placed in an inert crucible, typically alumina, which is then
sealed in an evacuated quartz ampoule.

» Heating and Cooling Profile: The ampoule is heated in a furnace to a temperature where all
components dissolve in the flux. The furnace is then slowly cooled over a period of days or
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weeks. As the temperature decreases, the solubility of the desired compound in the flux
decreases, leading to the nucleation and growth of single crystals.

o Crystal Separation: Once the cooling process is complete, the excess flux is removed, often
by inverting the ampoule while hot and centrifuging to separate the solid crystals from the
molten flux. The crystals are then cleaned, sometimes with a dilute acid, to remove any
remaining flux.

Characterization Techniques

A suite of characterization techniques is employed to determine the structure and physical
properties of the newly synthesized compounds.

o X-ray Diffraction (XRD): Used to determine the crystal structure, lattice parameters, and
phase purity of the samples.

e Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX):
Employed to examine the microstructure, morphology, and elemental composition of the
samples.

o Magnetic Susceptibility: Measures the magnetic response of a material to an applied
magnetic field as a function of temperature, revealing magnetic ordering temperatures and
the nature of the magnetic state.

o Heat Capacity: Provides information about the electronic and lattice contributions to the
thermal properties and can reveal phase transitions.

» Electrical Resistivity: Measures the resistance of a material to the flow of electric current as a
function of temperature, which is sensitive to scattering mechanisms and phase transitions.

The ongoing exploration of the cerium-indium system continues to unveil new compounds with
intriguing and potentially useful properties. The detailed understanding of their synthesis-
structure-property relationships is essential for the rational design of novel materials for a
variety of technological applications, including magnetic refrigeration, thermoelectric devices,
and quantum computing.

¢ To cite this document: BenchChem. [The Emergence of Novel Cerium-Indium Intermetallic
Compounds: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15484449#discovery-of-novel-cerium-indium-
intermetallic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15484449#discovery-of-novel-cerium-indium-intermetallic-compounds
https://www.benchchem.com/product/b15484449#discovery-of-novel-cerium-indium-intermetallic-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15484449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

